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Compound of Interest

Compound Name: Fluorescent Brightener 113

CAS No.: 12768-92-2

Cat. No.: B1143748

Get Quote

Executive Safety Summary
Fluorescent Brightener 113 (FB 113) is a disulfonated stilbene derivative.[1] While often cited

as having low mammalian toxicity, its primary risks are aquatic toxicity and persistence. It

resists biological degradation in wastewater treatment plants.

Critical Operational Rule:

NEVER pour FB 113 solutions down the drain. Even if local regulations permit trace amounts,

the "Senior Scientist" standard requires zero-discharge to protecting aquatic photosynthesis

models and prevent downstream fluorescence contamination.[1]
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Understanding the specific form of FB 113 you possess is critical for waste classification. In

research, it is rarely found pure; it is often mixed with potassium hydroxide (KOH) for fungal

staining.[1]

Parameter Technical Detail

Common Name
Fluorescent Brightener 113 / Calcofluor White

M2R

CAS Number
12768-92-2 (General) or 4404-43-7 (Disodium

salt)

Chemical Class Stilbene Derivative (Disulfonated)

Primary Hazards

H319: Causes serious eye irritation.H412:

Harmful to aquatic life with long-lasting effects.

[1]

Waste Characteristic
Toxic (Aquatic). If mixed with KOH:[1]Corrosive

(D002).

Waste Characterization & Segregation Logic
Effective disposal starts with characterizing the waste stream at the point of generation. FB 113

binds irreversibly to cellulose and chitin; this binding affinity implies it will also adhere

stubbornly to paper towels, filters, and cotton swabs, creating "solid waste" that must be

managed carefully.[1]

The "Staining Solution" Trap
In my experience, 90% of disposal errors occur here. Researchers mix FB 113 with 10%

Potassium Hydroxide (KOH) to clear tissue samples.[1]

Result: The waste is no longer just an "irritant dye"; it is now a Corrosive Hazardous Waste

(pH > 12.5).

Action: You must label this stream as "Corrosive Inorganic Base + Toxic Dye."
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Protocol A: Solid Waste (Powders & Contaminated Debris)[1]
Scope: Pure powder spills, contaminated gloves, paper towels, filter paper.[1]

Mechanism: Stilbenes are fine powders that aerosolize easily.

Containment: Do not sweep dry powder vigorously. Dampen paper towels with water to wipe

up spills (preventing dust generation).[1]

Packaging: Place all solid waste into a clear, 6-mil polyethylene bag.

Secondary Containment: Seal the bag and place it inside a rigid hazardous waste drum

(fiber or plastic).

Labeling: "Hazardous Waste: Solid Debris contaminated with Fluorescent Brightener 113."

Protocol B: Liquid Waste (Aqueous & Solvent)
Scope: Stock solutions, staining baths, wash buffers.[1]

Segregation:

Stream 1 (Neutral): Pure aqueous solutions of FB 113. Collect in carboys labeled

"Aqueous Waste - Toxic/Irritant."[1]

Stream 2 (Alkaline/Corrosive): Solutions containing KOH/NaOH.[1] Collect in HDPE

carboys (glass may etch over time).[1] Label "Corrosive Alkaline Waste (pH 14) + Dye."[1]

Quenching (Optional but Recommended):

If your facility requires volume reduction or neutralization of fluorescence before pickup,

treat the aqueous waste with activated charcoal (5g per liter).[1] Stir for 2 hours. The

charcoal will adsorb the stilbene. Filter the solution; the filtrate may be non-hazardous

(verify with EHS), while the charcoal is solid hazardous waste.

Disposal Path: High-temperature incineration is the only method that guarantees the

destruction of the stilbene ring structure.
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Decontamination of Glassware
FB 113 is designed to bind. Standard soap often fails to remove residual fluorescence, which

can ruin future imaging experiments.[1]

The "Senior Scientist" Cleaning Protocol:

Rinse 1: Triple rinse with 10% Ethanol or DMSO (Stilbenes are more soluble in organic

solvents than water).

Oxidation: Soak glassware in a 10% Bleach (Sodium Hypochlorite) solution for 30 minutes.

The oxidation breaks the conjugation of the stilbene system, quenching the fluorescence.

Final Wash: Rinse with deionized water and detergent.

Decision Logic Diagram
The following flow chart visualizes the decision-making process for FB 113 waste streams.
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Waste Generation:
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Figure 1: Decision matrix for segregating Fluorescent Brightener 113 waste streams based

on chemical composition and physical state.

Emergency Spill Procedures
Inhalation Risk: FB 113 powder is a respiratory irritant.[2] If a powder spill occurs outside a

fume hood, evacuate the immediate area for 15 minutes to allow dust to settle.

PPE: Wear N95 or P100 respirator, nitrile gloves, and safety goggles.[1]

Cleanup:

Cover spill with wet paper towels (do not dry sweep).[1]

Wipe up and place in hazardous waste bag.

Clean surface with a 10% bleach solution to degrade residual fluorophores (verify removal

with a UV lamp if possible).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures: Fluorescent Brightener
113]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143748/docs#proper-disposal-procedures-
fluorescent-brightener-113]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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